1-(4-Chloro-3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol hydrochloride

• IUPAC Name: 1-(4-chloro-3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C14H20ClNO2.ClH/c1-11-8-13(4-5-14(11)15)18-10-12(17)9-16-6-2-3-7-16;/h4-5,8,12,17H,2-3,6-7,9-10H2,1H3;1H
• InChI Key: RQNUAPLLERPRBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(CN2CCCC2)O)Cl.Cl
• Molecular Formula: C14H21Cl2NO2
• Molecular Weight: 306.2 g/mol

Description

The compound “1-(4-Chloro-3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol hydrochloride” is an organic compound containing a pyrrolidine ring, a phenyl ring with a chloro and a methyl substituent, and a hydroxyl group. It also contains a hydrochloride group, indicating that it is a salt.

Scientific Research Applications

Synthesis and Characterization

• Novel bromo-substituted derivatives related to the compound have been synthesized, exploring their potential in various chemical reactions and characterizations (Sarbu et al., 2019).
• Research has been conducted on the effective synthesis of related compounds, which could lead to the development of derivatives with biological interest (Demopoulos et al., 2003).

Molecular Structure and Reactivity

• Studies on compounds with structures similar to 1-(4-Chloro-3-methylphenoxy)-3-pyrrolidin-1-ylpropan-2-ol hydrochloride have been performed, focusing on understanding their molecular configuration and how it influences their reactivity and properties (Combellas et al., 1992).

Analytical Applications

• Analytical studies have identified and characterized novel hydrochloride salts of related cathinones, providing insights into their properties and potential applications in various fields (Nycz et al., 2016).

Corrosion Inhibition

• Research has been done on related compounds to understand their potential as corrosion inhibitors, which could have practical applications in industrial settings (Murmu et al., 2019).